N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea

• IUPAC Name: 1-(3-acetylphenyl)-3-[(4-fluorophenyl)methyl]thiourea
• InChI: InChI=1S/C16H15FN2OS/c1-11(20)13-3-2-4-15(9-13)19-16(21)18-10-12-5-7-14(17)8-6-12/h2-9H,10H2,1H3,(H2,18,19,21)
• InChI Key: DROQMEXALRWAOY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=S)NCC2=CC=C(C=C2)F
• Molecular Formula: C16H15FN2OS
• Molecular Weight: 302.4 g/mol

Description

N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea, also known as APTU, is a synthetic compound that has been used in scientific research for its potential therapeutic applications. APTU is a thiourea derivative that has shown promising results in various studies, including cancer research, neuroprotection, and anti-inflammatory effects.

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea is not fully understood, but it is believed to act through multiple pathways. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been shown to inhibit the activity of various enzymes, including histone deacetylases and topoisomerases, which are involved in the regulation of gene expression and DNA replication. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has also been found to modulate the activity of various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects
N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been shown to have various biochemical and physiological effects in vitro and in vivo. Some of the notable effects include:
- Inhibition of cancer cell growth and induction of apoptosis
- Protection of neurons from oxidative stress and inflammation
- Inhibition of pro-inflammatory cytokines and chemokines
- Modulation of various signaling pathways involved in cell survival and proliferation

Advantages and Limitations for Lab Experiments

N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has several advantages and limitations for lab experiments. Some of the advantages include:
- N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea is a synthetic compound that can be easily synthesized in the lab
- N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been extensively studied for its potential therapeutic applications in various fields of scientific research
- N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been shown to have low toxicity in animal models
Some of the limitations of N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea include:
- N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has not been studied extensively in human clinical trials, which limits its potential for clinical use
- N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has a short half-life in vivo, which makes it difficult to administer in animal models
- N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has limited solubility in water, which makes it difficult to use in certain experimental settings

Future Directions

There are several future directions for further research on N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea. Some of the possible research areas include:
- Further studies on the mechanism of action of N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea, including its effects on gene expression and signaling pathways
- Studies on the potential use of N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea in combination with other therapeutic agents for cancer therapy
- Studies on the potential use of N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea in the treatment of neurodegenerative diseases and inflammatory diseases
- Development of new synthetic methods for N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea that improve its solubility and pharmacokinetic properties.
Conclusion
In conclusion, N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea is a synthetic compound that has shown promising results in various fields of scientific research, including cancer research, neuroprotection, and anti-inflammatory effects. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has several advantages and limitations for lab experiments, and there are several future directions for further research on this compound. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has the potential to be a valuable therapeutic agent for various diseases, but further studies are needed to fully understand its mechanism of action and potential clinical applications.

Synthesis Methods

N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea can be synthesized using a one-pot method that involves the reaction of 3-acetylphenyl isothiocyanate with 4-fluorobenzylamine in the presence of a base. The reaction mixture is stirred at room temperature for several hours, and the resulting product is purified using column chromatography to obtain pure N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea.

Scientific Research Applications

N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been studied for its potential therapeutic applications in various fields of scientific research. Some of the notable research areas include cancer research, neuroprotection, and anti-inflammatory effects.
Cancer Research: N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been shown to inhibit the growth of cancer cells in various types of cancer, including lung cancer, breast cancer, and prostate cancer. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been found to induce cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for cancer therapy.
Neuroprotection: N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been studied for its neuroprotective effects in various neurodegenerative diseases, including Alzheimer's disease and Parkinson's disease. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been found to protect neurons from oxidative stress and inflammation, which are known to contribute to the progression of neurodegenerative diseases.
Anti-inflammatory Effects: N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been shown to have anti-inflammatory effects in various animal models of inflammation. N-(3-acetylphenyl)-N'-(4-fluorobenzyl)thiourea has been found to inhibit the production of pro-inflammatory cytokines and chemokines, which makes it a potential candidate for the treatment of inflammatory diseases.